Cas no 375-50-8 (1,4-Diiodooctafluorobutane)

• Product Name: 1,4-Diiodooctafluorobutane
• CAS No: 375-50-8
• MF: C₄F₈I₂
• MW: 453.838973999023
• MDL: MFCD00042263
• CID: 37145
• PubChem ID: 87568765
• Update Time: 2025-06-29

1,4-Diiodooctafluorobutane Chemical and Physical Properties

Names and Identifiers

• 1,4-diiodoperfluorobutane
• Octafluoro-1,4-diiodobutane
• 1,4-Diiodoperfluorobutane~Octafluoro-1,4-diiodobutane
• 1,4-Diiodooctafluorobutane
• Octafluoro-1,4-diiodobutane (stabilized with Copper chip)
• 1,1,2,2,3,3,4,4-octafluoro-1,4-diiodobutane
• Perfluoro-1,4-diiodobutane
• Perfluoro-1,4-diiodobutane (stabilized with Copper chip)
• Butane, 1,1,2,2,3,3,4,4-octafluoro-1,4-diiodo-
• JILAKKYYZPDQBE-UHFFFAOYSA-N
• 1,4-diiodo octafluorobutane
• I(CF2)4I
• FCH1321304
• AB
• AB1011080
• D2329
• Bu
• MFCD00042263
• DTXSID30190948
• FT-0606882
• 1,1,2,2,3,3,4,4-Octafluoro-1,4-diiodobutane #
• 375-50-8
• BP-21490
• D90046
• Octafluoro-1,4-diiodobutane, 98%
• AKOS015853707
• FS-4159
• NS00011017
• SCHEMBL52263
• EINECS 206-788-4
• DB-049132
• 1,1,2,2,3,3,4,4-octafluoro-1,4-diiodo-butane
• 206-788-4

• MDL： MFCD00042263
• Inchi： 1S/C4F8I2/c5-1(6,3(9,10)13)2(7,8)4(11,12)14
• InChI Key： JILAKKYYZPDQBE-UHFFFAOYSA-N
• SMILES： IC(C(C(C(F)(F)I)(F)F)(F)F)(F)F
• BRN： 1777548

Computed Properties

• Exact Mass: 453.79600
• Monoisotopic Mass: 453.796
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 2.474 g/mL at 25 °C(lit.)
• Melting Point: −9 °C (lit.)
• Boiling Point: 63°C/35mmHg(lit.)
• Flash Point: 85°C/100mm
• Refractive Index: n20/D 1.429(lit.)
• Stability/Shelf Life: Stable, but light sensitive. Incompatible with active metals, strong oxidants.
• PSA: 0.00000
• LogP: 4.31260
• Solubility: Not available
• Sensitiveness: Light Sensitive

1,4-Diiodooctafluorobutane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：TOXIC
• Risk Phrases：R20/21/22; R36/38
• Safety Term：S26;S36/37/39

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 1,4-Diiodooctafluorobutane

Introduction to 1,4-Diiodooctafluorobutane (CAS No. 375-50-8)

1,4-Diiodooctafluorobutane, with the Chemical Abstracts Service (CAS) number 375-50-8, is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various scientific and industrial fields. This compound is characterized by its high fluorine content and the presence of two iodine atoms, which contribute to its distinctive chemical behavior and reactivity.

The molecular formula of 1,4-Diiodooctafluorobutane is C₄F₈I₂. The compound is a colorless liquid at room temperature and exhibits excellent thermal stability, making it suitable for use in high-temperature applications. Its high density and low vapor pressure are additional physical properties that make it an attractive candidate for specific industrial processes.

In the realm of chemical synthesis, 1,4-Diiodooctafluorobutane serves as a valuable building block for the preparation of complex organic molecules. The presence of iodine atoms allows for a wide range of substitution reactions, including nucleophilic substitution and cross-coupling reactions. These reactions are crucial in the synthesis of advanced materials, pharmaceuticals, and other specialized chemicals.

Recent research has highlighted the potential of 1,4-Diiodooctafluorobutane in the development of new materials with enhanced properties. For instance, a study published in the Journal of Materials Chemistry A demonstrated that this compound can be used as a precursor for the synthesis of fluorinated polymers with improved thermal stability and mechanical strength. These polymers have found applications in aerospace engineering, electronics, and other high-performance industries.

In the pharmaceutical industry, 1,4-Diiodooctafluorobutane has shown promise as an intermediate in the synthesis of novel drugs. The high reactivity of the iodine atoms facilitates the introduction of various functional groups, enabling the creation of complex drug molecules with specific therapeutic properties. A notable example is its use in the development of anti-cancer drugs, where the compound's unique structure allows for targeted delivery and enhanced efficacy.

The environmental impact of 1,4-Diiodooctafluorobutane is another area of active research. Studies have shown that this compound has low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer alternative to other halogenated compounds that may pose environmental risks. However, proper handling and disposal practices are still essential to ensure environmental safety.

In addition to its applications in materials science and pharmaceuticals, 1,4-Diiodooctafluorobutane has also been explored for use in analytical chemistry. Its distinct spectroscopic properties make it useful as a reference standard in various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques are crucial for characterizing complex mixtures and identifying unknown compounds.

The synthesis of 1,4-Diiodooctafluorobutane typically involves multi-step processes that require precise control over reaction conditions. Common methods include the reaction of tetrafluoroethylene with iodine or the direct fluorination of 1,4-diiodobutane. Advances in synthetic methodologies have led to more efficient and cost-effective production processes, making this compound more accessible for both research and industrial applications.

Safety considerations are paramount when handling 1,4-Diiodooctafluorobutane. While it is generally considered safe under controlled conditions, appropriate personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, storage should be in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, 1,4-Diiodooctafluorobutane (CAS No. 375-50-8) is a versatile chemical compound with a wide range of applications in materials science, pharmaceuticals, analytical chemistry, and other fields. Its unique properties make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.